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Abstract
This technical guide provides a comprehensive overview of 2'-Deoxycytidine-¹⁵N₃, a stable

isotope-labeled nucleoside critical for in-depth biochemical and biomedical research. This

document details its chemical properties, outlines methodologies for its synthesis and

purification, and describes its application in advanced analytical techniques such as Nuclear

Magnetic Resonance (NMR) spectroscopy and Mass Spectrometry (MS). Furthermore, this

guide explores its utility in tracing metabolic pathways, particularly the pyrimidine salvage

pathway, and its role in drug development. Detailed experimental protocols and quantitative

data are presented to assist researchers in leveraging this powerful tool for their studies.

Introduction
2'-Deoxycytidine-¹⁵N₃ is a non-radioactive, stable isotope-labeled analog of the natural DNA

constituent, 2'-deoxycytidine. The incorporation of three ¹⁵N atoms into the cytidine base

provides a distinct mass shift, making it an invaluable tracer for a variety of research

applications. While there is no specific CAS number for the ¹⁵N₃-labeled form, the unlabeled

compound is identified by CAS Number 951-77-9. Its primary applications include use as an
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internal standard for quantitative analysis, a probe in biomolecular NMR to study DNA structure

and dynamics, and a tracer in metabolic flux analysis.[1]

Physicochemical Properties
The key physicochemical properties of 2'-Deoxycytidine-¹⁵N₃ are summarized in the table

below. These values are typical for commercially available standards and may vary slightly

between different suppliers.

Property Value

Molecular Formula C₉H₁₃¹⁵N₃O₄

Molecular Weight ~230.19 g/mol

Appearance White to off-white solid

Purity ≥98%

Isotopic Enrichment ≥98 atom % ¹⁵N

Storage Conditions -20°C, protect from light and moisture

Synthesis and Purification
The synthesis of 2'-Deoxycytidine-¹⁵N₃ is a multi-step chemical process. While specific

proprietary methods may vary, a general approach involves the introduction of the ¹⁵N isotopes

into the pyrimidine ring structure, followed by glycosylation with a deoxyribose sugar moiety.

General Synthesis Workflow
The following diagram illustrates a conceptual workflow for the chemical synthesis of ¹⁵N-

labeled nucleosides.
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A generalized workflow for the synthesis of ¹⁵N-labeled nucleosides.

Experimental Protocol: HPLC Purification
High-Performance Liquid Chromatography (HPLC) is the standard method for purifying 2'-

Deoxycytidine-¹⁵N₃ to a high degree of purity. A common approach is reverse-phase HPLC.

Objective: To purify chemically synthesized 2'-Deoxycytidine-¹⁵N₃.

Materials:

Crude 2'-Deoxycytidine-¹⁵N₃

HPLC-grade water

HPLC-grade acetonitrile

Trifluoroacetic acid (TFA)

Reverse-phase C18 HPLC column

Procedure:

Mobile Phase Preparation:

Mobile Phase A: 0.1% TFA in water.

Mobile Phase B: 0.1% TFA in acetonitrile.

Sample Preparation: Dissolve the crude 2'-Deoxycytidine-¹⁵N₃ in Mobile Phase A to a

concentration of approximately 1 mg/mL. Filter the sample through a 0.22 µm syringe filter.

HPLC Conditions:

Column: C18, 5 µm particle size, 4.6 x 250 mm.

Flow Rate: 1.0 mL/min.

Detection: UV at 260 nm.
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Gradient:

0-5 min: 5% B

5-25 min: 5-50% B (linear gradient)

25-30 min: 50% B

30-35 min: 5% B (re-equilibration)

Fraction Collection: Collect the fractions corresponding to the major peak, which represents

2'-Deoxycytidine-¹⁵N₃.

Post-Purification: Combine the pure fractions and lyophilize to obtain the purified product as

a white solid.

Analytical Methodologies
Nuclear Magnetic Resonance (NMR) Spectroscopy
NMR spectroscopy is a powerful technique for characterizing the structure and dynamics of

molecules containing 2'-Deoxycytidine-¹⁵N₃. The ¹⁵N label allows for heteronuclear NMR

experiments, which provide detailed information about the local environment of the nitrogen

atoms.

Objective: To acquire a ¹H-¹⁵N Heteronuclear Single Quantum Coherence (HSQC) spectrum of

a DNA oligonucleotide containing 2'-Deoxycytidine-¹⁵N₃.

Materials:

Purified DNA oligonucleotide containing 2'-Deoxycytidine-¹⁵N₃

NMR buffer (e.g., 10 mM sodium phosphate, 100 mM NaCl, pH 7.0)

D₂O for lock signal

NMR spectrometer equipped with a cryoprobe

Procedure:

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 9 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15598703?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Sample Preparation: Dissolve the lyophilized DNA oligonucleotide in the NMR buffer to a

final concentration of 0.5-1.0 mM. Add 5-10% D₂O.

Spectrometer Setup:

Tune and match the probe for ¹H and ¹⁵N frequencies.

Optimize shim values.

Data Acquisition:

Acquire a 2D ¹H-¹⁵N HSQC experiment.

Typical parameters:

¹H spectral width: 16 ppm

¹⁵N spectral width: 35 ppm

Number of scans: 16-64 per increment

Temperature: 298 K

Data Processing: Process the acquired data using appropriate software (e.g., TopSpin,

NMRPipe). This involves Fourier transformation, phase correction, and baseline correction.

Mass Spectrometry (MS)
Mass spectrometry is used to confirm the molecular weight and isotopic enrichment of 2'-

Deoxycytidine-¹⁵N₃.

Objective: To determine the mass and isotopic purity of 2'-Deoxycytidine-¹⁵N₃.

Materials:

Purified 2'-Deoxycytidine-¹⁵N₃

LC-MS grade water and methanol
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Formic acid

Procedure:

Sample Preparation: Prepare a 1 µM solution of 2'-Deoxycytidine-¹⁵N₃ in 50:50

water:methanol with 0.1% formic acid.

Instrumentation: Use a high-resolution mass spectrometer (e.g., Orbitrap or Q-TOF) coupled

with an electrospray ionization (ESI) source.

Data Acquisition:

Infuse the sample directly or inject it onto a liquid chromatography system.

Acquire data in positive ion mode.

Scan range: m/z 100-500.

Data Analysis:

Determine the m/z of the protonated molecule [M+H]⁺.

Analyze the isotopic distribution to confirm the incorporation of three ¹⁵N atoms. The mass

shift compared to the unlabeled compound should be +3 Da.

Biological Applications and Signaling Pathways
2'-Deoxycytidine-¹⁵N₃ is a valuable tool for studying the pyrimidine salvage pathway. This

metabolic route recycles nucleosides and bases from the degradation of DNA and RNA. By

tracing the incorporation of the ¹⁵N label, researchers can quantify the flux through this pathway

under various physiological conditions.

The Pyrimidine Salvage Pathway
The diagram below illustrates the key steps in the salvage of 2'-deoxycytidine.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 9 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15598703?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Enzymatic Conversions

2'-Deoxycytidine-¹⁵N₃

(extracellular)

2'-Deoxycytidine-¹⁵N₃

(intracellular)

Nucleoside
Transporter

dCMP-¹⁵N₃

 

dCDP-¹⁵N₃

 

dCTP-¹⁵N₃

 

¹⁵N-labeled DNA

 

dCK CMK NDPK DNA Polymerase

Click to download full resolution via product page

The pyrimidine salvage pathway for 2'-deoxycytidine.
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Conclusion
2'-Deoxycytidine-¹⁵N₃ is an indispensable tool for modern biochemical and pharmaceutical

research. Its applications in NMR and mass spectrometry provide unparalleled insights into

molecular structure, function, and metabolism. The methodologies and data presented in this

guide offer a solid foundation for researchers to effectively utilize this stable isotope-labeled

compound in their studies, from fundamental metabolic research to the development of novel

therapeutic agents.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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